Cas no 23511-41-3 (Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-)
23511-41-3 structure
Product Name:Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-
CAS No:23511-41-3
MF:C14H15N3O3
MW:273.287203073502
CID:266050
PubChem ID:337538
Update Time:2025-04-19
Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl- Chemical and Physical Properties
Names and Identifiers
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- Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-
- (3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-yl)-pyrrolidin-1-ylmethanone
- 1-(3-methyl-1,4-dioxy-quinoxaline-2-carbonyl)-pyrrolidine
- AC1L7LXW
- NSC356024
- DTXSID90320183
- NSC-356024
- 23511-41-3
-
- Inchi: 1S/C14H15N3O3/c1-10-13(14(18)15-8-4-5-9-15)17(20)12-7-3-2-6-11(12)16(10)19/h2-3,6-7H,4-5,8-9H2,1H3
- InChI Key: WYLKJZMNHHFASZ-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C)N(C2C=CC=CC=2[N+]1=O)[O-])N1CCCC1
Computed Properties
- Exact Mass: 273.11145
- Monoisotopic Mass: 273.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.7Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 66.69
- LogP: 2.17910
Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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